![molecular formula C6H3Br2ClOS B1234835 2-Chloro-1-(4,5-dibromothiophen-2-yl)ethanone](/img/structure/B1234835.png)
2-Chloro-1-(4,5-dibromothiophen-2-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-1-(4,5-dibromo-2-thiophenyl)ethanone is an aromatic ketone.
Scientific Research Applications
Biotransformation Processes
- Enantioselective Synthesis of Chiral Intermediates : A study by Miao et al. (2019) detailed the biotransformation of 2-chloro-1-(2,4-dichlorophenyl) ethanone to (R)-2-chloro-1-(2,4-dichlorophenyl) ethanol by a newly isolated bacterial strain, demonstrating its application in producing chiral intermediates for antifungal agents like Miconazole (Miao, Liu, He, & Wang, 2019).
Synthesis of Compounds
Preparation of Triazole Derivatives : Li De-liang (2010) synthesized 4'-chloro-2-(1H-1,2,4-triazol-1-yl) acetophenone from 2-chloro-1-(4-chlorophenyl) ethanone, indicating the compound's role in creating triazole derivatives for potential pharmaceutical use (Li De-liang, 2010).
Development of Enzymatic Processes : Guo et al. (2017) developed an enzymatic process for synthesizing (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, a vital chiral intermediate for Ticagrelor, indicating the importance of such compounds in developing efficient, green, and safe industrial processes (Guo et al., 2017).
Antimicrobial Studies : Sherekar et al. (2022) synthesized 1-(4- Chloro -1-hydroxynaphthalen-2-yl)-ethanone and evaluated its antimicrobial activities, demonstrating the compound's potential in creating substances with significant antimicrobial properties (Sherekar, Padole, & Kakade, 2022).
Molecular Docking Studies : ShanaParveen et al. (2016) conducted a molecular docking study on a compound similar to 2-Chloro-1-(4,5-dibromothiophen-2-yl)ethanone, showcasing its application in understanding molecular interactions and potential inhibitory activities against specific proteins (ShanaParveen et al., 2016).
Synthesis of Chalcone Derivatives : Rehman et al. (2022) described the synthesis of chalcone derivatives from 2-chloro-1-(indoline-1-yl) ethanone, showing its utility in creating compounds with anti-inflammatory properties (Rehman, Saini, & Kumar, 2022).
Properties
Molecular Formula |
C6H3Br2ClOS |
---|---|
Molecular Weight |
318.41 g/mol |
IUPAC Name |
2-chloro-1-(4,5-dibromothiophen-2-yl)ethanone |
InChI |
InChI=1S/C6H3Br2ClOS/c7-3-1-5(4(10)2-9)11-6(3)8/h1H,2H2 |
InChI Key |
KYVDGDMQERQKOY-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(SC(=C1Br)Br)C(=O)CCl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.